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Compound of Interest

Compound Name: 1-Cyclohexyl-2-thiourea

Cat. No.: B1347432

CAS Number: 5055-72-1

This technical guide provides a comprehensive overview of 1-Cyclohexyl-2-thiourea, a
versatile compound with applications in various fields of chemical and biological research. This
document is intended for researchers, scientists, and professionals in drug development,
offering detailed information on its properties, synthesis, and biological activities.

Physicochemical Properties

1-Cyclohexyl-2-thiourea, also known as N-Cyclohexylthiourea, is a white crystalline solid. Its
fundamental physicochemical properties are summarized in the table below, providing a quick
reference for laboratory use.[1]
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Property Value Reference
CAS Number 5055-72-1 [1]
Molecular Formula C7H14N2S [1]
Molecular Weight 158.26 g/mol [1]
Melting Point 162 °C
Boiling Point 260.4 °C at 760 mmHg
Density 1.1 g/cm3
Appearance White crystalline solid

Synthesis

The primary synthetic route to 1-Cyclohexyl-2-thiourea involves the reaction of
cyclohexylamine with an isothiocyanate precursor. A general and widely applicable method is
the reaction of cyclohexylamine with ammonium thiocyanate. While a specific detailed protocol
for this exact compound is not readily available in the cited literature, a general procedure for
the synthesis of N-substituted thioureas provides a reliable framework.[2]

Experimental Protocol: General Synthesis of N-
Substituted Thioureas

This protocol outlines the synthesis of a phenylthiourea derivative, which can be adapted for
the synthesis of 1-Cyclohexyl-2-thiourea by substituting aniline with cyclohexylamine.

Materials:

Aniline (or Cyclohexylamine for the target compound)

Hydrochloric Acid (HCI)

Ammonium thiocyanate

Water
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e Round bottom flask
o Reflux condenser
Procedure:

 In a round bottom flask, combine 0.1 mole of aniline (or cyclohexylamine) with 9 mL of
concentrated HCI and 25 mL of water.

o Heat the mixture to 60-70 °C for approximately 1 hour.

e Cool the mixture for about 1 hour.

e Slowly add 0.1 mole of ammonium thiocyanate to the solution.
» Reflux the resulting solution for 4 hours.

 After reflux, add 20 mL of water while continuously stirring. The product will precipitate as a
powdered solid.

« Filter the solution to collect the solid product and allow it to dry.
Purification:

The crude product can be purified by recrystallization from a suitable solvent, such as ethanaol,
to yield the final crystalline product.

Synthesis Workflow
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General synthesis workflow for 1-Cyclohexyl-2-thiourea.
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Biological Activities

Thiourea derivatives are a class of compounds known for a wide range of biological activities,
including antimicrobial, anticancer, and enzyme inhibitory effects.[3][4] While specific biological
data for 1-Cyclohexyl-2-thiourea is limited in the available literature, studies on structurally
similar compounds provide valuable insights into its potential therapeutic applications.

Enzyme Inhibition

Several studies have investigated the enzyme inhibitory potential of thiourea derivatives
containing a cyclohexyl moiety. One study reported the anti-cholinesterase activity of various
unsymmetrical thiourea derivatives, including 1-isobutyl-3-cyclohexylthiourea and 1-tert-butyl-3-
cyclohexylthiourea.[5] These compounds were tested against acetylcholinesterase (AChE) and
butyrylcholinesterase (BChE), enzymes relevant to neurodegenerative diseases.

Compound ICso0 (ug/mL) vs. AChE ICso0 (ug/mL) vs. BChE
1-isobutyl-3-cyclohexylthiourea > 100 > 100
1-tert-butyl-3-
_ > 100 > 100
cyclohexylthiourea
1-(3-chlorophenyl)-3-
( phenyl) 50 60

cyclohexylthiourea

Data from a study on various unsymmetrical thiourea derivatives.[5]

The data suggests that the nature of the second substituent on the thiourea core significantly
influences the inhibitory activity.

Mechanism of Action: Enzyme Inhibition

The inhibitory action of many thiourea derivatives is attributed to their ability to chelate metal
ions within the active site of metalloenzymes or to form hydrogen bonds with key amino acid
residues, thereby blocking substrate access and catalysis.

General mechanism of enzyme inhibition by thiourea derivatives.
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Antimicrobial Activity

Thiourea derivatives have been extensively studied for their antimicrobial properties against a
range of bacterial and fungal pathogens.[3] The presence of the cyclohexyl moiety in some
derivatives has been noted in studies on their antimicrobial effects.[3] While specific Minimum
Inhibitory Concentration (MIC) values for 1-Cyclohexyl-2-thiourea were not found, related
compounds have shown activity, suggesting that this compound may also possess
antimicrobial properties worthy of investigation.

Conclusion

1-Cyclohexyl-2-thiourea is a compound with a well-defined chemical structure and accessible
synthetic route. While specific data on its biological activity is not extensive, the broader class
of thiourea derivatives, particularly those with cyclohexyl substitutions, demonstrates significant
potential in enzyme inhibition and antimicrobial applications. This technical guide serves as a
foundational resource for researchers interested in exploring the properties and potential
applications of 1-Cyclohexyl-2-thiourea in their scientific endeavors. Further research is
warranted to fully elucidate its biological mechanism of action and to explore its therapeutic
potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1-Cyclohexyl-2-
thiourea]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347432#1-cyclohexyl-2-thiourea-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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